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Compound of Interest

Compound Name: 2-Phenoxynicotinic acid

Cat. No.: B186817

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Phenoxynicotinic acid, ensuring compliance and laboratory safety. The following procedures
are based on available safety data sheets and general chemical waste disposal principles.

Key Safety and Chemical Data

A summary of the key quantitative data for 2-Phenoxynicotinic acid is presented below for
easy reference.

Property Value

Molecular Formula C12HoNOs3[1]
Molecular Weight 215.20 g/mol [1]
Appearance Beige Powder[2][3]
CAS Number 35620-71-4[1][2][3][4]

Disposal Procedures

The disposal of 2-Phenoxynicotinic acid must be handled with care due to its irritant
properties and the potential for uninvestigated toxicological effects.[2] The primary route of
disposal is through an approved hazardous waste disposal plant.[3] Always consult with your
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institution's Environmental Health and Safety (EHS) office for specific guidance and to ensure
compliance with local, state, and federal regulations.

Immediate Actions: Spill Cleanup

In the event of a small spill, follow these steps immediately:

o Ensure Proper Personal Protective Equipment (PPE): Before cleaning any spill, wear
appropriate PPE, including chemical safety goggles, chemical-resistant gloves, and a lab
coat.[2][3] If there is a risk of dust inhalation, a respirator is necessary.[2]

o Ventilate the Area: If the spill occurs in a poorly ventilated space, ensure adequate ventilation
is established.[2]

e Contain and Collect: Carefully sweep or vacuum the spilled solid material.[2] Avoid
generating dust.[2]

o Package for Disposal: Place the collected material into a suitable, labeled, and closed
container for disposal.[3]

o Decontaminate the Area: Clean the spill area thoroughly.

e Wash Hands: Wash hands thoroughly after handling.[2]

Routine Disposal of Unused or Waste 2-
Phenoxynicotinic Acid

For the disposal of larger quantities of unused or waste 2-Phenoxynicotinic acid, the following
protocol should be followed. As an organic carboxylic acid, neutralization is a potential
treatment method before final disposal, but this should only be performed by trained personnel
and in accordance with institutional guidelines.

Experimental Protocol: Neutralization of 2-Phenoxynicotinic Acid Waste

This protocol is a general guideline for the neutralization of organic acids and should be
adapted and approved by your institution's EHS department before implementation.

Materials:
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Waste 2-Phenoxynicotinic acid

Large glass beaker

Stirring rod

Sodium carbonate (Na2COs) or 3 M Sodium hydroxide (NaOH) solution[5]
pH paper[5]

Water

Appropriate PPE (chemical splash goggles, chemical-resistant gloves, lab coat)[5]

Procedure:

Work in a Fume Hood: Perform all steps in a certified chemical fume hood.[5]

Dilution: Slowly add the 2-Phenoxynicotinic acid to a large beaker containing at least a 20-
fold excess of water while stirring.[5]

Neutralization: Slowly add sodium carbonate or a 3 M sodium hydroxide solution to the
diluted acid solution while stirring continuously.[5] The reaction may be exothermic.

Monitor pH: Periodically check the pH of the solution using pH paper. Continue adding the
neutralizing agent until the pH is between 5 and 9.[5][6]

Final Disposal: Once neutralized, the solution may be flushed down the drain with a large
excess of water, as permitted by local regulations.[5] If drain disposal is not permitted, the
neutralized solution should be collected in a labeled waste container for pickup by your
institution's hazardous waste management service.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Phenoxynicotinic acid.
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Start: 2-Phenoxynicotinic Acid Waste

'

Yes No (Routine Disposal)

Wear Appropriate PPE Consult Institutional EHS Policy

Contain and Collect Spill

Is neutralization an approved
in-lab procedure?

(Avoid Dust)

Package as Hazardous Waste

Package in Labeled Container in Labeled Container

Wear Appropriate PPE

Arrange for Hazardous Neutralize with Base
Waste Pickup to pH 5-9 in Fume Hood

Dispose of Neutralized Solution
per EHS Guidelines

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Phenoxynicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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